Cas no 81470-51-1 (Z-Pyr-OtBu)

Z-Pyr-OtBu structure

Product name:Z-Pyr-OtBu

CAS No:81470-51-1

MF:C₁₇H₂₁NO₅

MW:319.352345228195

MDL:MFCD11975830

CID:703878

PubChem ID:10615573

Z-Pyr-OtBu Chemical and Physical Properties

Names and Identifiers

- 1,2-Pyrrolidinedicarboxylic acid, 5-oxo-, 2-(1,1-dimethylethyl)1-(phenylmethyl) ester, (S)-
- Z-Pyr-OtBu
- (S)-1-benzyl 2-tert-butyl 5-oxopyrrolidine-1,2-dicarboxylate
- 1-Benzyl 2-(2-methyl-2-propanyl) (2S)-5-oxo-1,2-pyrrolidinedicarboxylate
- 1,2-Pyrrolidinedicarboxylic acid, 5-oxo-, 2-(1,1-dimethylethyl) 1-(phenylmethyl) ester, (S)- (ZCI)
- 2-(1,1-Dimethylethyl) 1-(phenylmethyl) (2S)-5-oxo-1,2-pyrrolidinedicarboxylate (ACI)
- 1,2-Pyrrolidinedicarboxylic acid 5-oxo-, 2-(1,1-dimethylethyl) 1-(phenylmethyl) ester (2S)-
- 1-Benzyl 2-tert-butyl (S)-5-oxopyrrolidine-1,2-dicarboxylate
- AKOS025289494
- 1-O-benzyl 2-O-tert-butyl (2S)-5-oxopyrrolidine-1,2-dicarboxylate
- 81470-51-1
- MFCD11975830
- 1-BENZYL 2-TERT-BUTYL (2S)-5-OXOPYRROLIDINE-1,2-DICARBOXYLATE
- D97600
- 1-Benzyl 2-tert-butyl (S)-5-oxo-1,2-pyrrolidinedicarboxylate
- tert-butyl N-benzyloxycarbonyl-L-pyroglutamate
- VLWCTEHZKXFOHR-ZDUSSCGKSA-N
- CS-0154860
- DS-7562
- SCHEMBL7420306
- MDL： MFCD11975830
- Inchi： 1S/C17H21NO5/c1-17(2,3)23-15(20)13-9-10-14(19)18(13)16(21)22-11-12-7-5-4-6-8-12/h4-8,13H,9-11H2,1-3H3/t13-/m0/s1
- InChI Key： VLWCTEHZKXFOHR-ZDUSSCGKSA-N
- SMILES： C(N1C(=O)CC[C@H]1C(=O)OC(C)(C)C)(=O)OCC1C=CC=CC=1

Computed Properties

Exact Mass: 319.14197277g/mol
Monoisotopic Mass: 319.14197277g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 23
Rotatable Bond Count: 7
Complexity: 462
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 72.9Å²
XLogP3: 2.4

Experimental Properties

Density: 1.219±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 53-55 ºC
Solubility: Very slightly soluble (0.14 g/l) (25 º C),

Z-Pyr-OtBu Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
abcr	AB539152-5 g	Z-Pyr-OtBu, 95%; .	81470-51-1	95%	5g	€111.70	2023-07-11
abcr	AB539152-5g	Z-Pyr-OtBu, 95%; .	81470-51-1	95%	5g	€111.70	2025-02-14
eNovation Chemicals LLC	Y1261010-25g	Z-Pyr-OtBu	81470-51-1	98%	25g	$95	2024-06-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QT783-1g	Z-Pyr-OtBu	81470-51-1	97%	1g	77.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QT783-250mg	Z-Pyr-OtBu	81470-51-1	97%	250mg	129CNY	2021-05-08
Aaron	AR00G8PP-25g	Z-Pyr-OtBu	81470-51-1	97%	25g	$44.00	2025-01-24
1PlusChem	1P00G8HD-5g	Z-Pyr-OtBu	81470-51-1	96%	5g	$52.00	2025-02-27
A2B Chem LLC	AH56689-1g	Z-Pyr-otbu	81470-51-1	97%	1g	$8.00	2024-04-19
Aaron	AR00G8PP-100g	Z-Pyr-OtBu	81470-51-1	97%	100g	$136.00	2025-01-24
eNovation Chemicals LLC	Y1261010-1g	Z-Pyr-OtBu	81470-51-1	98%	1g	$55	2024-06-06

Z-Pyr-OtBu Production Method

Synthetic Routes 1

24424-99-5

1155-62-0

81470-51-1

Reaction Conditions

1.1 Catalysts: 4-(Dimethylamino)pyridine Solvents: Tetrahydrofuran ; overnight, rt

Reference

Regioselective opening of N-Cbz glutamic and aspartic anhydrides with carbon nucleophiles

Deguest, Geoffrey; et al, Tetrahedron: Asymmetry, 2006, 17(14), 2120-2125

Synthetic Routes 2

4124-76-9

100-59-4

81470-51-1

Reaction Conditions

1.1 Solvents: Tetrahydrofuran ; 4 h, -78 °C
1.2 Reagents: Citric acid Solvents: Water
2.1 Catalysts: 4-(Dimethylamino)pyridine Solvents: Tetrahydrofuran ; overnight, rt

Reference

Regioselective opening of N-Cbz glutamic and aspartic anhydrides with carbon nucleophiles

Deguest, Geoffrey; et al, Tetrahedron: Asymmetry, 2006, 17(14), 2120-2125

Synthetic Routes 3

16881-39-3

81470-51-1

Reaction Conditions

1.1 Reagents: Methanesulfonic acid , 3-Oxo-9-azabicyclo[3.3.1]non-9-yloxy , Lithium perchlorate Solvents: Acetonitrile , Water ; rt

Reference

Selective Electrochemical Oxidation of Functionalized Pyrrolidines

Deprez, Nicholas R. ; et al, Organic Letters, 2021, 23(22), 8834-8837

Synthetic Routes 4

1155-62-0

81470-51-1

Reaction Conditions

1.1 Reagents: Dicyclohexylcarbodiimide Solvents: Tetrahydrofuran
1.2 Reagents: Dicyclohexylamine Solvents: Tetrahydrofuran
2.1 Catalysts: Perchloric acid

Reference

Synthesis and siderophore activity of albomycin-like peptides derived from N5-acetyl-N5-hydroxy-L-ornithine

Dolence, E. Kurt; et al, Journal of Medicinal Chemistry, 1991, 34(3), 956-68

Synthetic Routes 5

98-79-3

81470-51-1

Reaction Conditions

1.1 Reagents: Perchloric acid Solvents: tert-Butyl acetate , Water ; 24 h, rt
2.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 30 min, rt
2.2 20 h, rt

Reference

Stereoselective Construction of the 5-Hydroxy Diazabicyclo[4.3.1]decane-2-one Scaffold, a Privileged Motif for FK506-Binding Proteins

Bischoff, Matthias; et al, Organic Letters, 2014, 16(20), 5254-5257

Synthetic Routes 6

31139-36-3

35418-16-7

81470-51-1

Reaction Conditions

1.1 Reagents: 4-(Dimethylamino)pyridine Solvents: Acetonitrile

Reference

Convenient N-protection of L-pyroglutamic acid esters

Jain, Rahul, Organic Preparations and Procedures International, 2001, 33(4), 405-409

Synthetic Routes 7

32159-21-0

81470-51-1

Reaction Conditions

1.1 Reagents: Oxalyl chloride Solvents: Dimethylformamide , Acetonitrile
1.2 Reagents: Pyridine Solvents: Dimethylformamide , Acetonitrile

Reference

Amino acid synthesis using (L)-pyroglutamic acid as a chiral starting material

Baldwin, Jack E.; et al, Tetrahedron, 1989, 45(23), 7459-68

Synthetic Routes 8

32159-21-0

81470-51-1

Reaction Conditions

1.1 Reagents: Perchloric acid Solvents: Water ; rt; 16 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; rt

Reference

Synthesis and evaluation of novel orally active p53-MDM2 interaction inhibitors

Miyazaki, Masaki; et al, Bioorganic & Medicinal Chemistry, 2013, 21(14), 4319-4331

Synthetic Routes 9

591-51-5

4124-76-9

81470-51-1

Reaction Conditions

1.1 Solvents: Tetrahydrofuran ; 4 h, -78 °C
1.2 Reagents: Citric acid Solvents: Water
2.1 Catalysts: 4-(Dimethylamino)pyridine Solvents: Tetrahydrofuran ; overnight, rt

Reference

Regioselective opening of N-Cbz glutamic and aspartic anhydrides with carbon nucleophiles

Deguest, Geoffrey; et al, Tetrahedron: Asymmetry, 2006, 17(14), 2120-2125

Synthetic Routes 10

4124-76-9

81470-51-1

Reaction Conditions

1.1 Reagents: tert-Butylmagnesium chloride Solvents: Tetrahydrofuran ; 4 h, -78 °C
1.2 Reagents: Citric acid Solvents: Water
2.1 Catalysts: 4-(Dimethylamino)pyridine Solvents: Tetrahydrofuran ; overnight, rt

Reference

Regioselective opening of N-Cbz glutamic and aspartic anhydrides with carbon nucleophiles

Deguest, Geoffrey; et al, Tetrahedron: Asymmetry, 2006, 17(14), 2120-2125

Synthetic Routes 11

34324-92-0

4124-76-9

81470-51-1

Reaction Conditions

1.1 Solvents: Tetrahydrofuran ; -78 °C; -78 °C → rt; 2 h, rt
1.2 Reagents: Citric acid Solvents: Water
2.1 Catalysts: 4-(Dimethylamino)pyridine Solvents: Tetrahydrofuran ; overnight, rt

Reference

Regioselective opening of N-Cbz glutamic and aspartic anhydrides with carbon nucleophiles

Deguest, Geoffrey; et al, Tetrahedron: Asymmetry, 2006, 17(14), 2120-2125

Synthetic Routes 12

32159-21-0

24424-99-5

81470-51-1

Reaction Conditions

1.1 Reagents: 4-(Dimethylamino)pyridine

Reference

A novel post SPPS thioesterification

Nagaike, Fumihiro; et al, Peptide Science, 2006, 42, 165-168

Synthetic Routes 13

32159-21-0

81470-51-1

Reaction Conditions

1.1 Catalysts: Perchloric acid

Reference

Synthesis and siderophore activity of albomycin-like peptides derived from N5-acetyl-N5-hydroxy-L-ornithine

Dolence, E. Kurt; et al, Journal of Medicinal Chemistry, 1991, 34(3), 956-68

Synthetic Routes 14

35418-16-7

81470-51-1

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 30 min, rt
1.2 20 h, rt

Reference

Stereoselective Construction of the 5-Hydroxy Diazabicyclo[4.3.1]decane-2-one Scaffold, a Privileged Motif for FK506-Binding Proteins

Bischoff, Matthias; et al, Organic Letters, 2014, 16(20), 5254-5257

Synthetic Routes 15

4124-76-9

24424-99-5

81470-51-1

Reaction Conditions

1.1 Catalysts: 4-(Dimethylamino)pyridine Solvents: Tetrahydrofuran

Reference

Regioselective opening of N-Cbz glutamic and aspartic anhydrides with carbon nucleophiles

Deguest, Geoffrey; et al, Tetrahedron: Asymmetry, 2006, 17(14), 2120-2125

Synthetic Routes 16

57732-63-5

81470-51-1

Reaction Conditions

1.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran

Reference

The synthesis of γ-substituted glutamic acids via a glutamic acid γ-enolate synthon

Johnstone, Andrew N. C.; et al, Tetrahedron Letters, 1994, 35(34), 6335-8

Synthetic Routes 17

1155-62-0

81470-51-1

Reaction Conditions

1.1 Reagents: Dicyclohexylcarbodiimide Solvents: Tetrahydrofuran
1.2 Reagents: Dicyclohexylamine Solvents: Tetrahydrofuran
1.3 Catalysts: Perchloric acid

Reference

N5-Acetyl-N5-hydroxy-L-ornithine-derived siderophore-carbacephalosporin β-lactam conjugates: iron transport mediated drug delivery

Dolence, E. Kurt; et al, Journal of Medicinal Chemistry, 1990, 33(2), 461-4

Synthetic Routes 18

1155-62-0

81470-51-1

Reaction Conditions

1.1 Reagents: Di-tert-butyl dicarbonate Catalysts: 4-(Dimethylamino)pyridine Solvents: Tetrahydrofuran
2.1 Catalysts: 4-(Dimethylamino)pyridine Solvents: Tetrahydrofuran

Reference

Regioselective opening of N-Cbz glutamic and aspartic anhydrides with carbon nucleophiles

Deguest, Geoffrey; et al, Tetrahedron: Asymmetry, 2006, 17(14), 2120-2125